1-(2-Fluoro-5-methoxyphenyl)-N,N-dimethylmethanamine

• CAS No.: 508204-26-0
• Molecular Formula: C10H14FNO
• Molecular Weight: 183.22 g/mol
• IUPAC Name: 1-(2-fluoro-5-methoxyphenyl)-N,N-dimethylmethanamine
• InChI: InChI=1S/C10H14FNO/c1-12(2)7-8-6-9(13-3)4-5-10(8)11/h4-6H,7H2,1-3H3
• InChI Key: MBDUZBGVAJMYKT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=C(C=CC(=C1)OC)F

Description

1-(2-Fluoro-5-methoxyphenyl)-N,N-dimethylmethanamine is a useful research compound. Its molecular formula is C10H14FNO and its molecular weight is 183.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Fluoro-5-methoxybenzaldehyde (2.62 g, 17.0 mmol), dimethylamine (2M in methanol, 17 mL, 34 mmol) and sodium cyanoborohydride (1.17 g, 18.7 mmol) were stirred at ambient temperature in a solution of glacial acetic acid (2 mL) in methanol (100 mL) for 66 h. The solvent was removed in vacuo. The residue was treated with 10% sodium carbonate solution and extracted with ethyl acetate. The ethyl acetate layer was washed with water (2×), brine (1×), and dried over MgSO4. After filtration, the solvent was removed in vacuo to give (2-fluoro-5-methoxybenzyl)dimethylamine (3.02 g, 97%) as a yellow oil.